Cas no 1806417-68-4 (3,5-Diiodo-2-methoxybenzamide)

• Product Name: 3,5-Diiodo-2-methoxybenzamide
• CAS No: 1806417-68-4
• MF: C₈H₇I₂NO₂
• MW: 402.955626726151
• CID: 4960014
• Update Time: 2025-05-27

3,5-Diiodo-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-Diiodo-2-methoxybenzamide

• Inchi： 1S/C8H7I2NO2/c1-13-7-5(8(11)12)2-4(9)3-6(7)10/h2-3H,1H3,(H2,11,12)
• InChI Key： RMBFMOFYOOJJRZ-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(N)=O)=C1OC)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3

Additional information on 3,5-Diiodo-2-methoxybenzamide

Recent Advances in the Study of 3,5-Diiodo-2-methoxybenzamide (CAS: 1806417-68-4) in Chemical Biology and Pharmaceutical Research

The compound 3,5-Diiodo-2-methoxybenzamide (CAS: 1806417-68-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This small molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The presence of iodine atoms and the methoxy group in its structure suggests possible interactions with biological targets, making it a promising scaffold for further development.

Recent studies have focused on the synthesis and optimization of 3,5-Diiodo-2-methoxybenzamide derivatives to enhance their pharmacological properties. Researchers have employed various synthetic strategies, including halogen exchange reactions and palladium-catalyzed cross-coupling, to modify the core structure. These efforts have yielded analogs with improved solubility, bioavailability, and target affinity. Computational modeling and molecular docking studies have further supported the rational design of these derivatives by predicting their binding modes with specific proteins or enzymes.

In vitro and in vivo evaluations of 3,5-Diiodo-2-methoxybenzamide have revealed its potential as an inhibitor of key biological pathways. For instance, recent findings indicate that this compound exhibits selective activity against certain kinases involved in inflammatory and oncogenic processes. Mechanistic studies using cell-based assays and proteomic analyses have provided insights into its mode of action, suggesting that it may modulate signaling cascades by interfering with protein-protein interactions or enzymatic activity. These findings highlight the compound's versatility and its potential as a lead molecule for drug discovery.

One of the most promising applications of 3,5-Diiodo-2-methoxybenzamide lies in its antimicrobial properties. Recent research has demonstrated its efficacy against a range of bacterial and fungal pathogens, including multidrug-resistant strains. Structure-activity relationship (SAR) studies have identified critical functional groups responsible for its antimicrobial activity, paving the way for the development of novel antibiotics. Additionally, its low cytotoxicity profile in mammalian cells enhances its appeal as a therapeutic agent.

Despite these advancements, challenges remain in the clinical translation of 3,5-Diiodo-2-methoxybenzamide. Issues such as metabolic stability, pharmacokinetics, and formulation need to be addressed to ensure its viability as a drug candidate. Ongoing research is exploring prodrug strategies and nanoformulations to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives.

In conclusion, 3,5-Diiodo-2-methoxybenzamide (CAS: 1806417-68-4) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities, coupled with its modifiable structure, make it a valuable tool for understanding disease mechanisms and developing new therapeutics. Future studies should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to realize its full potential.